Cas no 2825006-85-5 (5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid, trifluoroacetic acid)

• Product Name: 5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid, trifluoroacetic acid
• CAS No: 2825006-85-5
• MF: C₁₃H₁₅F₄NO₆
• MW: 357.254918336868
• CID: 5672192
• PubChem ID: 165783632
• Update Time: 2025-06-13

5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(2-amino-3-hydroxybutoxy)-2-fluoro-, 2,2,2-trifluoroacetate (1:1) (ACI)
• 5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid, trifluoroacetic acid

• Inchi： 1S/C11H14FNO4.C2HF3O2/c1-6(14)10(13)5-17-7-2-3-9(12)8(4-7)11(15)16;3-2(4,5)1(6)7/h2-4,6,10,14H,5,13H2,1H3,(H,15,16);(H,6,7)
• InChI Key： IWFXAGJALHSNMK-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CC=C(OCC(C(C)O)N)C=1)O.O=C(C(F)(F)F)O

Additional information on 5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid, trifluoroacetic acid

Introduction to 5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid, trifluoroacetic acid (CAS No. 2825006-85-5)

5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid, trifluoroacetic acid, identified by its CAS number 2825006-85-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and molecular research.

The molecular structure of 5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid features a benzoic acid core substituted with a fluorine atom at the 2-position and an amino group at the 3-position. The presence of these functional groups contributes to its reactivity and potential biological activity. Specifically, the amino group can participate in hydrogen bonding interactions, while the hydroxyl group can engage in both hydrogen bonding and hydrophobic interactions, depending on the surrounding environment.

The trifluoroacetic acid moiety attached to the benzoic acid derivative serves multiple purposes. It not only enhances the solubility of the compound in polar solvents but also influences its metabolic stability and pharmacokinetic properties. These characteristics make it an attractive scaffold for designing novel therapeutic agents that require specific solubility profiles and metabolic profiles.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The structural features of 5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid suggest potential applications in this area. For instance, the benzoic acid core is a common motif found in many bioactive molecules, and its fluorine substitution can enhance binding affinity to biological targets. Additionally, the amino and hydroxyl groups provide opportunities for further derivatization to optimize pharmacological properties.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders, chronic inflammation, and cancer. Recent studies have demonstrated that targeting specific enzymes involved in inflammation can lead to significant therapeutic benefits. The unique structural features of 5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid make it a promising candidate for developing novel anti-inflammatory agents.

Furthermore, the compound has shown promise in preclinical studies as a potential scaffold for anticancer drug development. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates compared to normal cells. By targeting these aberrant pathways, it may be possible to develop effective anticancer therapies. The fluorine atom in the benzoic acid core can enhance binding interactions with cancer-related proteins, while the amino and hydroxyl groups can be modified to improve selectivity and potency.

The synthesis of 5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions has significantly improved the efficiency of its synthesis. These advancements have opened up new avenues for exploring its potential applications in drug discovery.

In conclusion, 5-(2-amino-3-hydroxybutoxy)-2-fluorobenzoic acid, CAS number 2825006-85-5, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various disease pathways. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play an increasingly important role in drug discovery and development.